Cas no 93524-64-2 (1-Fluoro-2-(2,2,2-trifluoroethyl)benzene)

• Product Name: 1-Fluoro-2-(2,2,2-trifluoroethyl)benzene
• CAS No: 93524-64-2
• MF: C₈H₆F₄
• MW: 178.126856327057
• MDL: MFCD11100172
• CID: 3046953
• PubChem ID: 45790468
• Update Time: 2024-10-26

1-Fluoro-2-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-(2,2,2-trifluoroethyl)benzene
• Benzene, 1-fluoro-2-(2,2,2-trifluoroethyl)-
• SPXLMKIFMUHCGI-UHFFFAOYSA-N
• CS-0330192
• BBL100829
• 93524-64-2
• MFCD11100172
• AKOS005255427
• STL554623

• MDL： MFCD11100172
• Inchi： 1S/C8H6F4/c9-7-4-2-1-3-6(7)5-8(10,11)12/h1-4H,5H2
• InChI Key： SPXLMKIFMUHCGI-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC=C1CC(F)(F)F

Computed Properties

• Exact Mass: 178.04056284g/mol
• Monoisotopic Mass: 178.04056284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 125.2±40.0 °C at 760 mmHg

1-Fluoro-2-(2,2,2-trifluoroethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes